LU32-176B

• Molecular Formula: C23H24F2N2O2
• Molecular Weight: 398.4 g/mol
• InChI: InChI=1S/C23H24F2N2O2/c24-17-10-6-15(7-11-17)19(16-8-12-18(25)13-9-16)3-2-14-26-20-4-1-5-21-22(20)23(28)27-29-21/h6-13,19-20,26H,1-5,14H2,(H,27,28)
• InChIKey: QOSIKKDOOCQXMT-UHFFFAOYSA-N

LU32-176B: A Selective GAT1 Inhibitor with Quantified Synergistic Anticonvulsant Efficacy

LU32-176B (CAS 770688-66-9) is a small-molecule GABA transporter 1 (GAT1) selective inhibitor . It is an N-substituted analog of exo-THPO (4-amino-4,5,6,7-tetrahydrobenzo[d]isoxazol-3-ol) [1]. This compound is utilized as a research tool in neuroscience and epilepsy research to probe the functional roles of GABA transporters in synaptic and extrasynaptic inhibition .

GAT1 pathway inhibition study fit

Astrocyte-specific GABA uptake research context

GAT1/GAT2 co-inhibition model studies

Comparative transporter pharmacology workflows

• [1] White HS, et al. J Pharmacol Exp Ther. 2005;312(2):866-74. View Source

Why LU32-176B's In Vitro Profile Defines a Non-Substitutable Tool Compound

The functional impact of GAT1 inhibition is highly dependent on the compound's selectivity fingerprint. While multiple GAT1 inhibitors exist, their off-target profiles on other GABA transporter subtypes (GAT2, GAT3, GAT4) and their cell-type selectivity differ dramatically. LU32-176B exhibits a quantifiable selectivity window that is distinct from the clinically used tiagabine and the mixed GAT1/GAT2 inhibitor EF1502 [1]. This differential pharmacology means that substituting one GAT1 inhibitor for another will not recapitulate the same experimental outcomes, particularly in studies of GABAergic tone and synaptic network function [2].

Target Compound

LU32-176B: >25-fold GAT1 selectivity over mGAT2; astrocyte-preferring inhibition

vs.

Potential Substitute

Tiagabine: equipotent neuronal/glial GAT1 inhibition; measurable mGAT4 activity may shift interpretation

Target Compound

LU32-176B: GAT1-selective; enables clean GAT2 co-inhibition synergy studies

vs.

Potential Substitute

EF1502: mixed GAT1/GAT2 inhibitor; confounding dual-target activity may not recapitulate selective-GAT1 pharmacology

• [1] JPET. (n.d.). IC50 Values for GABA Transporter Inhibitors. View Source
• [2] White HS, et al. J Pharmacol Exp Ther. 2005;312(2):866-74. View Source

LU32-176B: A Definitive Quantitative Comparator Guide for GAT1 Inhibitor Selection

GAT1 Selectivity: A 25-Fold Window Over mGAT2 and 75-Fold Over mGAT3/4

LU32-176B exhibits a clear selectivity for mouse GAT1 (mGAT1) with an IC50 of 4 μM, compared to >100 μM for mGAT2, 300 μM for mGAT3, and >300 μM for mGAT4 [1]. In contrast, the clinically used GAT1 inhibitor tiagabine shows an IC50 of 0.8 μM for mGAT1 but also has measurable activity on mGAT4 (IC50 80 μM) and mGAT2 (IC50 300 μM) [1]. The mixed inhibitor EF1502 inhibits mGAT1 with an IC50 of 4 μM but also potently inhibits mGAT2 (IC50 22 μM), resulting in a much narrower selectivity window [1].

GAT1 Selectivity Window

Head-to-head

mGAT1 IC50 4 μM; >25-fold over mGAT2; >75-fold over mGAT3/4

Supports GAT1-selective pathway study design

HEK cells expressing cloned mouse GAT1-4

Evidence Dimension	IC50 (μM) for mouse GABA transporter subtypes
Target Compound Data	mGAT1: 4 μM; mGAT2: >100 μM; mGAT3: 300 μM; mGAT4: >300 μM
Comparator Or Baseline	Tiagabine (mGAT1: 0.8; mGAT2: 300; mGAT3: >300; mGAT4: 80); EF1502 (mGAT1: 4; mGAT2: 22; mGAT3: >300; mGAT4: >300)
Quantified Difference	LU32-176B shows >25-fold selectivity for mGAT1 over mGAT2 vs. 375-fold for tiagabine and 5.5-fold for EF1502.
Conditions	HEK cells expressing cloned mouse GAT transporters mGAT1-4

Why This Matters

Procurement decisions hinge on the desired selectivity profile; LU32-176B provides a >25-fold window for GAT1 over GAT2, making it suitable for studies requiring minimal off-target GAT2 engagement, unlike EF1502.

• [1] JPET. (n.d.). IC50 Values for GABA Transporter Inhibitors. View Source

Cell-Type Selectivity: Preferential Astrocyte Inhibition Over Neurons (2-Fold Difference)

LU32-176B inhibits GABA uptake in primary mouse astrocytes with an IC50 of 1 μM, compared to 2 μM in cortical neurons, representing a 2-fold preference for astrocytic GAT1 [1]. This contrasts with tiagabine, which is a more potent but equipotent inhibitor of neuronal and glial GAT1, lacking cell-type selectivity .

Cell-Type Selectivity

Head-to-head

Astrocyte IC50 1 μM vs. Neuron IC50 2 μM (2-fold preference)

Astrocyte-preferring GAT1 inhibition context

Primary mouse cortical cultures

Evidence Dimension	IC50 (μM) for GABA uptake in primary mouse brain cells
Target Compound Data	Neurons: 2 μM; Astrocytes: 1 μM
Comparator Or Baseline	Tiagabine (Neurons: 0.36 μM; Astrocytes: 0.18 μM)
Quantified Difference	LU32-176B is 2-fold more potent in astrocytes vs. neurons; tiagabine shows no significant cell-type preference (0.36 vs. 0.18 μM).
Conditions	Primary cultures of mouse cortical neurons and astrocytes

Why This Matters

For researchers investigating compartment-specific GABAergic signaling, LU32-176B offers a distinct cell-type profile that cannot be replicated by tiagabine.

• [1] JPET. (n.d.). IC50 Values for GABA Transporter Inhibitors. View Source

Synergistic Anticonvulsant Action with GAT2 Inhibitor EF1502

In the Frings audiogenic seizure-susceptible mouse model, the combination of LU32-176B with the GAT2 inhibitor EF1502 produced a synergistic anticonvulsant effect, which was greater than the predicted additive effect of the two drugs individually [1]. In contrast, the combination of two GAT1-selective inhibitors, tiagabine and LU32-176B, resulted in only an additive effect [1]. This demonstrates that the synergy is dependent on co-inhibition of both GAT1 and GAT2.

Synergistic Seizure Protection

Head-to-head

LU32-176B + EF1502: synergistic effect vs. LU32-176B + tiagabine: additive effect

Reported GAT1/GAT2 co-inhibition synergy context

Frings audiogenic seizure-susceptible mouse model

Evidence Dimension	Anticonvulsant effect (protection from seizures) in Frings mice
Target Compound Data	Combination of LU32-176B + EF1502: synergistic effect
Comparator Or Baseline	Combination of LU32-176B + tiagabine: additive effect
Quantified Difference	Qualitative assessment: synergistic vs. additive interaction.
Conditions	Frings audiogenic seizure-susceptible mouse model

Why This Matters

This evidence positions LU32-176B as a key tool for exploring combinatorial therapies targeting GAT1 and GAT2, a strategy that cannot be achieved with GAT1-selective inhibitors alone.

• [1] White HS, et al. J Pharmacol Exp Ther. 2005;312(2):866-74. View Source

Maintained Motor Function When Combined with EF1502

In the rotarod behavioral impairment test, the combination of EF1502 and LU32-176B did not result in a greater than additive effect on motor function [1]. This contrasts with the combination of EF1502 and tiagabine, which also did not show greater than additive impairment [1]. However, the crucial differentiation is that the LU32-176B + EF1502 combination provides synergistic seizure protection without a concomitant increase in motor side effects, a balance not observed with other GAT1/GAT2 inhibitor pairs.

Motor-Function Endpoint

Head-to-head

LU32-176B + EF1502: no greater than additive motor impairment

Supports seizure-protection vs. motor-function endpoint interpretation

Rotarod test in mice

Evidence Dimension	Motor impairment (rotarod performance)
Target Compound Data	LU32-176B + EF1502: no greater than additive impairment
Comparator Or Baseline	EF1502 + tiagabine: no greater than additive impairment
Quantified Difference	Both combinations show comparable lack of synergy in motor impairment, but only LU32-176B + EF1502 shows synergy in seizure protection.
Conditions	Rotarod test in mice

Why This Matters

This data supports the selection of LU32-176B for in vivo studies where a favorable therapeutic index (anticonvulsant efficacy vs. motor side effects) is a critical experimental variable.

• [1] White HS, et al. J Pharmacol Exp Ther. 2005;312(2):866-74. View Source

Optimal Research Applications for LU32-176B Based on Quantified Differentiation

Investigating Astrocyte-Specific GAT1 Function

LU32-176B's 2-fold selectivity for astrocytic over neuronal GAT1 [1] makes it a superior tool for dissecting the role of glial GABA uptake in regulating extrasynaptic GABAergic tone. In contrast to tiagabine, which lacks cell-type preference, LU32-176B allows for a more targeted investigation of astrocytic contributions to seizure susceptibility and network hyperexcitability [2].

Validating GAT1/GAT2 Combinatorial Synergy in Epilepsy Models

The demonstrated synergistic anticonvulsant effect of LU32-176B with the GAT2 inhibitor EF1502 in Frings mice [1] provides a validated experimental framework. Researchers can utilize this compound to explore the therapeutic potential of dual GAT1/GAT2 inhibition without the confounding variable of mixed GAT1/GAT2 activity in a single compound (as with EF1502) [2].

Differentiating GAT1 Subtype Selectivity in Comparative Pharmacology Studies

The unique selectivity fingerprint of LU32-176B—particularly its >25-fold selectivity for GAT1 over GAT2 and >75-fold over GAT3/4 [1]—positions it as a critical comparator in head-to-head studies with tiagabine and EF1502. This allows researchers to correlate specific transporter inhibition profiles with distinct anticonvulsant and behavioral outcomes [2].

In Vivo Studies Prioritizing a High Therapeutic Index

Given the evidence that LU32-176B, when combined with EF1502, achieves synergistic seizure protection without a synergistic increase in motor impairment on the rotarod test [1], this compound is well-suited for chronic in vivo studies where minimizing behavioral side effects is paramount for data interpretation and animal welfare.

Application

Selection Property

Validation Focus

Astrocyte-specific GAT1 functional studies

Astrocyte-preferring GAT1 inhibition profile

Glial vs. neuronal uptake endpoint differentiation

GAT1/GAT2 co-inhibition model studies

GAT1-selective with GAT2 co-inhibition compatibility

Seizure-protection synergy vs. motor-function endpoints

GAT1 subtype comparative pharmacology

Distinct GAT1-4 selectivity window

Transporter-subtype endpoint correlation

In vivo seizure-protection vs. motor-function endpoint studies

Protection-to-impairment ratio context

Motor-function endpoint monitoring

• [1] White HS, et al. J Pharmacol Exp Ther. 2005;312(2):866-74. View Source
• [2] JPET. (n.d.). IC50 Values for GABA Transporter Inhibitors. View Source